molecular formula C14H13FO3 B8377620 4-Fluoro-2-(hydroxymethyl)-6-[(phenylmethyl)oxy]phenol

4-Fluoro-2-(hydroxymethyl)-6-[(phenylmethyl)oxy]phenol

Cat. No.: B8377620
M. Wt: 248.25 g/mol
InChI Key: XZTGUYBVXANZDR-UHFFFAOYSA-N
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Description

4-Fluoro-2-(hydroxymethyl)-6-[(phenylmethyl)oxy]phenol is a useful research compound. Its molecular formula is C14H13FO3 and its molecular weight is 248.25 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C14H13FO3

Molecular Weight

248.25 g/mol

IUPAC Name

4-fluoro-2-(hydroxymethyl)-6-phenylmethoxyphenol

InChI

InChI=1S/C14H13FO3/c15-12-6-11(8-16)14(17)13(7-12)18-9-10-4-2-1-3-5-10/h1-7,16-17H,8-9H2

InChI Key

XZTGUYBVXANZDR-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)COC2=CC(=CC(=C2O)CO)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 6-fluoro-2,2-dimethyl-8-[(phenylmethyl)oxy]-4H-1,3-benzodioxine (9.9 g, 34.3 mmol) was added ethanol (50 mL) and 4 N HCl (aq) (50 mL). The mixture began as a suspension but became homogeneous while stirring for 20 min at 85° C. After cooling to rt, the ethanol was removed in vacuo, and the resulting aqueous mixture was extracted twice with ethyl acetate. The organic extracts were combined, dried over magnesium sulfate, filtered, and concentrated in vacuo. 4-Fluoro-2-(hydroxymethyl)-6-[(phenylmethyl)oxy]phenol was isolated as a orange oil in quantitative yield. 1H NMR (400 MHz, CDCl3): δ 7.42-7.36 (m, 5H), 6.66-6.62 (m, 2H), 5.08 (s, 2H), 4.70 (s, 2H), 4.37 (br s, 2H).
Name
6-fluoro-2,2-dimethyl-8-[(phenylmethyl)oxy]-4H-1,3-benzodioxine
Quantity
9.9 g
Type
reactant
Reaction Step One
Name
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One

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